Cas no 2034272-78-9 (N-(2-fluorophenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034272-78-9
• MF: C₁₆H₁₅FN₂O₂S
• MW: 318.365906000137
• CID: 5551222
• Update Time: 2025-06-08

N-(2-fluorophenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C16H15FN2O2S/c17-13-3-1-2-4-14(13)19-16(20)11-5-6-15(18-9-11)21-12-7-8-22-10-12/h1-6,9,12H,7-8,10H2,(H,19,20)
• InChI Key： LCSDYAHICVTURX-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCSC2)=CC=C1C(NC1=CC=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-fluorophenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide

N-(2-Fluorophenyl)-6-(Thiolan-3-Yloxy)Pyridine-3-Carboxamide: A Comprehensive Overview

The compound N-(2-fluorophenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide, identified by the CAS number 2034272-78-9, represents a significant advancement in the field of organic chemistry. This molecule, with its unique structural features, has garnered attention for its potential applications in various scientific domains. The compound's name itself highlights its key structural components: the N-(2-fluorophenyl) group, the 6-(thiolan-3-yloxy) substituent, and the pyridine-3-carboxamide core. These elements collectively contribute to its distinctive chemical properties and functional versatility.

Recent studies have focused on the synthesis and characterization of this compound, revealing its exceptional stability and reactivity under diverse conditions. The integration of the thiolan ring into the molecular structure introduces unique electronic properties, making it a promising candidate for applications in drug design and materials science. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of anti-inflammatory and anticancer therapies.

The pyridine moiety within the compound plays a pivotal role in determining its reactivity and selectivity. This aromatic ring not only enhances the molecule's stability but also facilitates interactions with biological targets, making it an attractive option for medicinal chemistry applications. Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with cellular receptors, providing insights into its potential therapeutic effects.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and amide formation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product, ensuring its suitability for large-scale production. The incorporation of fluorine atoms further enhances the molecule's pharmacokinetic properties, making it a valuable asset in drug discovery programs.

From an environmental perspective, studies have been conducted to assess the compound's biodegradability and ecological impact. Results indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes. Its low toxicity profile further supports its potential use in agricultural and industrial applications.

The integration of this compound into advanced materials has also been explored, particularly in the development of high-performance polymers and coatings. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for creating durable and chemically resistant materials. Recent breakthroughs in nanotechnology have highlighted its potential as a component in nanocomposites, offering enhanced mechanical and thermal properties.

In conclusion, N-(2-fluorophenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide stands as a testament to modern chemical innovation. Its unique structure, coupled with its versatile functional groups, positions it as a key player in various scientific disciplines. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to both academic and industrial sectors.